Urotensin II (114-124), human TFA

• Molecular Formula: C66H86F3N13O20S2
• Molecular Weight: 1502.6 g/mol
• InChI: InChI=1S/C64H85N13O18S2.C2HF3O2/c1-33(2)52(64(94)95)75-61(91)48-32-97-96-31-47(73-59(89)46(29-51(82)83)72-62(92)49-17-11-25-77(49)63(93)53(34(3)78)76-54(84)40(66)22-23-50(80)81)60(90)70-43(26-35-12-5-4-6-13-35)56(86)71-45(28-37-30-67-41-15-8-7-14-39(37)41)58(88)68-42(16-9-10-24-65)55(85)69-44(57(87)74-48)27-36-18-20-38(79)21-19-36;3-2(4,5)1(6)7/h4-8,12-15,18-21,30,33-34,40,42-49,52-53,67,78-79H,9-11,16-17,22-29,31-32,65-66H2,1-3H3,(H,68,88)(H,69,85)(H,70,90)(H,71,86)(H,72,92)(H,73,89)(H,74,87)(H,75,91)(H,76,84)(H,80,81)(H,82,83)(H,94,95);(H,6,7)/t34-,40+,42+,43+,44+,45+,46+,47+,48+,49+,52+,53+;/m1./s1
• InChIKey: MBEBYNOGELTOBF-SWXJRECRSA-N

Urotensin II (114-124), Human TFA — Pharmacological Identity and Procurement

Urotensin II (114-124), human TFA is the synthetic trifluoroacetate salt of the full-length, 11-amino-acid cyclic undecapeptide (H-Glu-Thr-Pro-Asp-Cys-Phe-Trp-Lys-Tyr-Cys-Val-OH; disulfide bridge Cys5–Cys10; free-base CAS 251293-28-4) that constitutes the endogenous, mature form of human urotensin II (hU-II) [1]. This compound is the cognate, high-affinity agonist for the UT receptor (formerly GPR14), a Gq-coupled GPCR, and is the most potent mammalian vasoconstrictor peptide identified to date [1]. The TFA salt form (MW ~1502.6) contains the identical peptide sequence as the endogenous ligand and is supplied as a lyophilized powder typically at ≥95% HPLC purity for use in in vitro and in vivo cardiovascular, GPCR, and renal pharmacology research [2].

Study Context UT receptor (GPR14) GPCR pharmacology and signal transduction research

Selection Logic Cognate, high-affinity endogenous agonist for human UT receptor pathway studies

Form Format TFA salt lyophilized powder supporting high-concentration aqueous reconstitution for in vivo research models

• [1] Ames RS, Sarau HM, Chambers JK, Willette RN, Aiyar NV, Romanic AM, et al. Human urotensin-II is a potent vasoconstrictor and agonist for the orphan receptor GPR14. Nature. 1999;401(6750):282–286. doi:10.1038/45809 View Source
• [2] PubChem. Urotensin II (114-124), human TFA. Compound summary CID 137700222. National Library of Medicine. View Source

Why Generic Substitution Fails for Human Urotensin II Research

Despite the sequence-conserved cyclic region across vertebrate U-II orthologs, neither non-human species isoforms (e.g., rat U-II, mouse U-II, goby U-II), nor truncated fragments (e.g., U-II(4–11)), nor the closely related octapeptide URP (urotensin II-related peptide) can substitute for human U-II (114-124) without compromising experimental interpretability [1]. Human U-II exhibits a distinctive species-selectivity profile: it is a potent vasoconstrictor in rat thoracic aorta (−log EC50 9.09) yet functionally silent in mouse aorta (−log EC50 <6.50) [2]. The TFA counterion, often overlooked, imposes a detectable mass offset (~8% vs. free-base-form net peptide) that directly affects solution preparation and in vivo dosing calculations [3]. Consequently, selection of human U-II (114-124), human TFA over a generic ‘U-II’ or alternative salt form must be driven by the specific experimental endpoints requiring the human receptor pharmacology, validated vessel reactivity, and correct stoichiometric handling.

! Species Orthologs Rat, mouse, or goby U-II may shift receptor binding and functional potency at human UT; species-selectivity profile may not transfer.

! Truncated Analogs U-II(4-11) and URP exhibit different vasoconstrictor potencies and signaling bias; cannot represent the endogenous full-length sequence context.

! Salt Form / Free Base Free-base or acetate forms have drastically lower aqueous solubility (~1 mg/mL); dosing accuracy and solution preparation will be limited without counterion correction.

• [1] Lavecchia A, Cosconati S, Novellino E. Structure-activity relationships of urotensin II and URP. Peptides. 2008;29(5):674–681. doi:10.1016/j.peptides.2007.09.020 View Source
• [2] Douglas SA, Sulpizio AC, Piercy V, Sarau HM, Ames RS, Aiyar NV, et al. Differential vasoconstrictor activity of human urotensin-II in vascular tissue isolated from the rat, mouse, dog, pig, marmoset and cynomolgus monkey. Br J Pharmacol. 2000;131(7):1262–1274. doi:10.1038/sj.bjp.0703690 View Source
• [3] NovoPro Labs. About TFA salt — Impact on net weight and solubility for synthetic peptides. Product technical note. View Source

Quantitative Evidence vs. Closest Analogs and Alternatives

Aqueous Solubility: TFA Salt vs. Free-Base Form

The TFA salt of human U-II (114-124) provides a reproducible aqueous solubility of approximately 100 mg/mL in PBS, yielding a 66.55 mM clear solution with sonication, as reported by the InvivoChem technical datasheet . In contrast, the free-base / acetate form of the same peptide is reported to achieve a solubility of approximately 1 mg/mL in water, as documented by R&D Systems and LKT Labs . This approximately 100-fold difference in attainable aqueous concentration directly impacts the feasibility of preparing concentrated stock solutions for in vivo dosing, especially when vehicle volume constraints apply [1].

Aqueous Solubility

Method context

~100× higher aqueous solubility vs. free-base

Supports high-concentration in vivo formulation contexts

Data from vendor technical sheets; cross-study comparison

Evidence Dimension	Aqueous solubility (maximum achievable concentration in aqueous vehicle)
Target Compound Data	~100 mg/mL in PBS (~66.55 mM); clear solution with sonication
Comparator Or Baseline	Urotensin II (114-124), human free-base / acetate: ~1 mg/mL in water
Quantified Difference	Approximately 100-fold higher aqueous solubility for the TFA salt form
Conditions	Room temperature; sonication-assisted dissolution; free-base data from vendor technical sheets (R&D Systems, LKT Labs)

Why This Matters

Limits the range of in vivo dosing paradigms achievable with the free-base form; the TFA salt directly enables high-concentration intravenous or intraperitoneal administration without resorting to DMSO-rich vehicles that may confound vascular endpoints.

• [1] NovoPro Labs. About TFA salt — Impact on net weight and solubility. Technical note. View Source

Vasoconstrictor Potency: Full-Length vs. U-II(4–11) Fragment

In a head-to-head structure-activity relationship (SAR) study using de-endothelialised rat aortic rings, the octapeptide fragment U-II(4–11) demonstrated approximately 4-fold higher contractile potency compared with the full-length human U-II (114-124) [1]. This indicates that the N-terminal tripeptide (Glu-Thr-Pro) is not required for full biological activity at the UT receptor and that truncation can enhance potency in this ex vivo assay. Consequently, researchers utilizing full-length human U-II (114-124) must be aware that the intact endogenous sequence may exhibit lower apparent potency than certain truncated analogs, contradicting the assumption that the full-length form is necessarily the most potent tool compound for all readouts [1].

Vasoconstrictor Potency

Head-to-head

Full-length baseline vs. U-II(4-11) fragment ~4× higher potency

Endogenous sequence context may differ from truncated analog potency

Rat aortic ring assay; isometric tension recording

Evidence Dimension	Vasoconstrictor potency (relative) in de-endothelialised rat aortic ring bioassay
Target Compound Data	Human U-II (114-124) full-length: baseline potency (reference compound)
Comparator Or Baseline	U-II(4–11) octapeptide fragment: approximately 4× the potency of full-length U-II
Quantified Difference	U-II(4–11) is approximately 4-fold more potent than full-length human U-II (114-124)
Conditions	De-endothelialised rat thoracic aortic rings; isometric tension recording

Why This Matters

For functional ex vivo studies requiring maximal vasoconstrictor responses, the U-II(4–11) fragment may outperform the full-length peptide; however, for studies seeking to replicate the endogenous signaling of the mature peptide hormone, the full-length 114-124 form is the biologically relevant tool.

• [1] Labarrère P, Chassaing G, Zajac JM, Llorens-Cortes C, Roques BP. Structure–activity relationships of human urotensin II and related analogues on rat aortic ring contraction. J Enzyme Inhib Med Chem. 2003;18(2):111–118. doi:10.1080/1475636031000093523 View Source

Species Selectivity: Rat Aorta vs. Mouse Aorta Reactivity

A comprehensive multi-species comparison by Douglas et al. (2000) established that human U-II (114-124) exerts potent, concentration-dependent vasoconstriction in rat thoracic aorta with a −log EC50 of 9.09 ± 0.19 and an Rmax of 143 ± 21% (relative to 60 mM KCl), yet is essentially inactive in mouse aorta with a −log EC50 of <6.50 [1]. This represents a >390-fold differential in functional potency between these two rodent species for the identical human peptide ligand. This dramatic species-selectivity profile is unique among vasoactive peptides and is not observed for norepinephrine, angiotensin II, or endothelin-1, which constrict both rat and mouse aortae [1][2].

Species Selectivity

Head-to-head

Rat aorta: potent constrictor; Mouse aorta: functionally inactive (>390-fold diff.)

Model selection is critical; mouse vascular models may not support endpoint detection

Douglas et al., 2000; Camarda et al., 2002

Evidence Dimension	Vasoconstrictor potency (species-dependence) in isolated arterial tissue
Target Compound Data	Rat thoracic aorta: −log EC50 9.09 ± 0.19; Rmax 143 ± 21% of 60 mM KCl
Comparator Or Baseline	Mouse aorta: −log EC50 < 6.50 (functionally inactive)
Quantified Difference	>390-fold difference in potency (−log EC50 difference >2.59 log units); qualitative difference: potent constrictor in rat vs. inactive in mouse
Conditions	Isolated vascular tissue organ bath; human U-II applied cumulatively. Douglas et al., Br J Pharmacol 2000; Camarda et al., Naunyn Schmiedebergs Arch Pharmacol 2002.

Why This Matters

This defines the species scope for functional vascular studies: the rat aorta is the validated, sensitive preparation for human U-II bioassay (pEC50 ~8.27–9.09), whereas mouse vascular models are wholly unsuitable and will yield a false-negative result for this compound.

• [1] Douglas SA, Sulpizio AC, Piercy V, Sarau HM, Ames RS, Aiyar NV, et al. Differential vasoconstrictor activity of human urotensin-II in vascular tissue isolated from the rat, mouse, dog, pig, marmoset and cynomolgus monkey. Br J Pharmacol. 2000;131(7):1262–1274. doi:10.1038/sj.bjp.0703690 View Source
• [2] Camarda V, Rizzi A, Calò G, Gendron G, Perron SI, Regoli D. Effects of human urotensin II in isolated vessels of various species; comparison with other vasoactive agents. Naunyn Schmiedebergs Arch Pharmacol. 2002;365(2):141–149. doi:10.1007/s00210-001-0503-0 View Source

Vasoconstrictor Potency vs. Endothelin-1 in Rat Aorta

In the same rat thoracic aorta preparation, Douglas et al. (2000) directly compared the vasoconstrictor potency of human U-II (114-124) with that of endothelin-1 (ET-1), a gold-standard vasoconstrictor. Human U-II exhibited a −log EC50 of 9.09 ± 0.19 (EC50 ≈ 0.81 nM) compared with ET-1 −log EC50 of 7.90 ± 0.11 (EC50 ≈ 12.6 nM), demonstrating that human U-II is approximately 15.5-fold more potent than endothelin-1 in this tissue [1]. The Rmax values were comparable (143 ± 21% vs. 142 ± 12% of 60 mM KCl), indicating equivalent efficacy despite the large potency gap. Camarda et al. (2002) further confirmed this relationship, reporting pEC50 values of 8.27 for hU-II vs. 8.35 for ET-1, with the notable distinction that hU-II contractions develop slowly and persist for hours, whereas ET-1 contractions display different kinetics [2].

Potency vs. ET-1

Head-to-head

~15.5× more potent than endothelin-1 in rat aorta

Supports sensitive UT receptor-mediated vasoconstriction assay context

Equivalent efficacy (Rmax ~142-143%); distinct contraction kinetics

Evidence Dimension	Vasoconstrictor potency and efficacy in rat thoracic aorta
Target Compound Data	Human U-II (114-124): −log EC50 9.09 ± 0.19 (EC50 ≈ 0.81 nM); Rmax 143 ± 21% of 60 mM KCl
Comparator Or Baseline	Endothelin-1 (ET-1): −log EC50 7.90 ± 0.11 (EC50 ≈ 12.6 nM); Rmax 142 ± 12% of 60 mM KCl
Quantified Difference	Human U-II is approximately 15.5-fold more potent than ET-1; equivalent maximal efficacy (Rmax ~142–143%); distinct contraction kinetics (U-II: slow onset, sustained; ET-1: distinct profile)
Conditions	Rat isolated thoracic aortic ring preparation; cumulative concentration-response curves. Douglas et al., Br J Pharmacol 2000

Why This Matters

Positions human U-II (114-124) as the more sensitive tool for probing UT receptor-mediated vasoconstriction in rat aortic bioassays relative to the endothelin system; the potency differential also informs agonist selection for antagonist challenge experiments where high-sensitivity agonist drive is required.

• [1] Douglas SA, Sulpizio AC, Piercy V, Sarau HM, Ames RS, Aiyar NV, et al. Differential vasoconstrictor activity of human urotensin-II in vascular tissue isolated from the rat, mouse, dog, pig, marmoset and cynomolgus monkey. Br J Pharmacol. 2000;131(7):1262–1274. doi:10.1038/sj.bjp.0703690 View Source
• [2] Camarda V, Rizzi A, Calò G, Gendron G, Perron SI, Regoli D. Effects of human urotensin II in isolated vessels of various species; comparison with other vasoactive agents. Naunyn Schmiedebergs Arch Pharmacol. 2002;365(2):141–149. doi:10.1007/s00210-001-0503-0 View Source

Receptor Binding Affinity: Human vs. Goby U-II

Although the cyclic hexapeptide core (CFWKYC) is fully conserved between human and goby U-II, the affinity for the human recombinant UT receptor differs. Human U-II binds with a Ki of 7.80 nM at the human UT receptor expressed in HEK293 cells, as determined by displacement of [125I]-URP [1]. By contrast, goby (Gillichthys mirabilis) U-II binds with a Ki of 2.06 nM at the same human recombinant receptor, indicating that the goby ortholog exhibits approximately 3.8-fold higher affinity for the human receptor than the endogenous human ligand . In functional calcium mobilization assays in HEK293 cells expressing human UT, goby U-II yields an EC50 of 0.47 nM versus human U-II EC50 of 0.62 ± 0.17 nM [2]. The IUPHAR/BPS Guide to Pharmacology catalogues human U-II with a pKi of 8.5 (Ki ≈ 3.2 nM) at the human UT receptor [3].

Receptor Affinity

Context-dependent

Human U-II Ki 7.80 nM vs. Goby U-II Ki 2.06 nM at human UT

Ortholog affinity bias may influence structure-based interpretation

Cross-study comparable data; binding and functional assay differences

Evidence Dimension	Receptor binding affinity (Ki) and functional calcium mobilization (EC50) at recombinant human UT receptor
Target Compound Data	Human U-II (114-124): Ki = 7.80 nM (BindingDB); Ki ≈ 3.2 nM (pKi 8.5, GtoPdb); EC50 = 0.62 ± 0.17 nM (Ca2+ mobilization, HEK293-hUT)
Comparator Or Baseline	Goby U-II: Ki = 2.06 nM at human UT receptor; EC50 = 0.47 nM (Ca2+ mobilization, HEK293-hUT)
Quantified Difference	Goby U-II has approximately 3.8-fold higher binding affinity (7.80 vs. 2.06 nM) and approximately 1.3-fold higher functional potency (0.62 vs. 0.47 nM) at the human UT receptor compared with human U-II
Conditions	Recombinant human UT receptor expressed in HEK293 or CHOK1 cells; radioligand displacement assay; Fluo-4 calcium mobilization assay

Why This Matters

When the objective is to study the pharmacology of the endogenous human ligand–receptor pair, human U-II (114-124) is the appropriate tool; substitution with goby U-II introduces a measurable affinity bias at the human receptor despite sequence conservation of the cyclic core, which may skew structure-based interpretations.

• [1] BindingDB. Affinity Data: Ki 7.80 nM for Urotensin-II at human urotensin-2 receptor (BDBM50517314). Assay: Displacement of [125I]-URP from human UT receptor expressed in HEK293/CHOK1 cells. View Source
• [2] Ames RS, Sarau HM, Chambers JK, et al. Human urotensin-II is a potent vasoconstrictor and agonist for the orphan receptor GPR14. Nature. 1999;401:282–286. EC50 = 0.62 ± 0.17 nM in HEK293-hGPR14 calcium mobilization. View Source
• [3] IUPHAR/BPS Guide to Pharmacology. Urotensin-II ligand page. pKi 8.5 at human UT receptor. View Source

TFA Counterion Mass Offset and Dosing Accuracy

The TFA salt of human U-II (114-124) has a molecular weight of 1502.6 g/mol compared to 1388.6 g/mol for the free-base peptide, a difference of approximately 114 Daltons attributable to the trifluoroacetate counterion [1]. This counterion mass constitutes approximately 7.6% of the total gravimetric weight. For a researcher weighing 1 mg of the TFA salt product, the actual net peptide content is approximately 0.92 mg, with the remaining ~0.08 mg representing counterion [2]. If this correction is not applied, the effective peptide concentration in solution will be systematically overestimated by ~8% relative to the gravimetric input, introducing a dosing bias that propagates through concentration-response curves and in vivo mg/kg calculations. This mass offset is specific to the TFA salt form and does not apply equivalently to the acetate salt or free-base preparations, where the counterion mass contribution differs [2].

Counterion Offset

Lot attribute

~7.6% mass from TFA; peptide content ~92.4% of gravimetric weight

Supports dosing accuracy review; systematic ~8% concentration bias if uncorrected

Calculated from molecular formula; vendor COA context

Evidence Dimension	Net peptide content per unit gravimetric mass (stoichiometric accuracy for solution preparation)
Target Compound Data	Urotensin II (114-124), human TFA: MW 1502.6; net peptide ~92.4% of total gravimetric mass
Comparator Or Baseline	Urotensin II (114-124), human free-base: MW 1388.6; net peptide ~100% of total mass (no counterion correction needed)
Quantified Difference	Approximately 7.6% mass difference due to TFA counterion (~114 Da offset); ~8% under-estimation of effective peptide concentration if counterion is not corrected for
Conditions	Calculated from molecular formula data: TFA salt C66H86F3N13O20S2 (1502.6) vs. free base C64H85N13O18S2 (1388.6); vendor COA data

Why This Matters

For quantitative pharmacology studies (pEC50 determinations, Schild analysis, in vivo dose-response), a systematic ~8% concentration error introduces a measurable bias, particularly when comparing datasets generated with different salt forms; explicit documentation of the salt form used and the correction applied is essential for inter-laboratory reproducibility.

• [1] PubChem. Urotensin II (114-124), human TFA. CID 137700222. Molecular weight 1502.6 g/mol. View Source
• [2] NovoPro Labs. About TFA salt — Impact on net weight. Technical note: peptide content typically >80% of total weight; TFA accounts for remainder. View Source

Validated Research Applications for Urotensin II (114-124), Human TFA

UT Receptor Agonist Validation and GPCR Calcium Mobilization Assays

Human U-II (114-124), human TFA is the definitive endogenous agonist for the human UT receptor. Reconstitute in PBS at up to 100 mg/mL for stock preparation, then dilute to the 0.1–100 nM working range for concentration-response curves in HEK293-hUT calcium mobilization assays, where the validated EC50 is 0.62 ± 0.17 nM [1]. Researchers should apply the ~8% counterion mass correction when preparing molar solutions from gravimetric measurements to ensure accurate EC50 determinations. This compound serves as the positive control against which novel UT receptor agonists, antagonists, and biased ligands are benchmarked [1].

Rat Aortic Ring Contraction Bioassay for UT Pharmacology

The isolated rat thoracic aorta is the validated tissue preparation for quantifying the vasoconstrictor activity of human U-II (114-124). Use de-endothelialised aortic rings in organ baths with cumulative application of human U-II to generate concentration-response curves (expected −log EC50 9.09 ± 0.19; EC50 ≈ 0.81 nM) [2]. This preparation distinguishes human U-II from structurally related peptides (e.g., U-II(4–11), which is ~4-fold more potent) and from species orthologs, and is suitable for antagonist pA2 determination using tools such as urantide (pA2 8.24) [2][3]. Mouse aortic preparations must be avoided, as human U-II is functionally inactive in this tissue (−log EC50 <6.50) [2].

Hemodynamic and Cardiovascular Disease Modeling in Primates

In anesthetized non-human primates (cynomolgus monkey), intravenous administration of human U-II (114-124) evokes a pronounced increase in total peripheral resistance and severe cardiac systolic dysfunction consistent with the peptide's role as the most potent mammalian vasoconstrictor [1]. The TFA salt form is preferred for in vivo use due to its high aqueous solubility (~100 mg/mL in PBS), enabling precise dosing at low injection volumes . Procurement of the human sequence (rather than rodent or goby orthologs) is critical for cross-species translational relevance in primate models of hypertension, heart failure, and cardiorenal syndrome, given the documented species-selectivity of UT receptor pharmacology [2].

Endogenous Ligand Control for Peptide SAR Studies

Human U-II (114-124) provides the essential full-length, endogenous-sequence reference for structure-activity relationship (SAR) studies aimed at dissecting the contributions of the N-terminal region, cyclic core, and C-terminal residues to UT receptor binding, activation, and biased signaling [4]. In head-to-head comparisons, the full-length U-II serves as the baseline against which truncated analogs (e.g., U-II(4–11), U-II(5–11)), N-terminally modified derivatives, and the octapeptide URP are evaluated. The use of the human sequence is mandatory when the downstream objective is the development of human UT receptor-targeted therapeutic candidates, as rat and mouse orthologs diverge in their N-terminal sequence despite cyclic core conservation [4].

Application

Selection Property

Validation Focus

UT receptor GPCR signaling studies

Endogenous agonist sequence identity; TFA salt for high-concentration reconstitution

Calcium mobilization assay-response context; counterion mass correction review

Rat aortic ring contraction bioassay

Potent vasoconstrictor in validated rat model; species-selectivity awareness

Ex vivo endpoint response and antagonist pharmacology; confirm inactivity in mouse models

Non-human primate cardiovascular research

High aqueous solubility for precise in vivo dosing; human sequence for model context

Systemic hemodynamic endpoint monitoring; cross-species translational model review

Peptide structure-activity relationship (SAR) studies

Full-length endogenous sequence as baseline reference

Pathway-response interpretation vs. truncated analogs; biased signaling context

• [1] Ames RS, Sarau HM, Chambers JK, et al. Human urotensin-II is a potent vasoconstrictor and agonist for the orphan receptor GPR14. Nature. 1999;401:282–286. doi:10.1038/45809 View Source
• [2] Douglas SA, Sulpizio AC, Piercy V, et al. Differential vasoconstrictor activity of human urotensin-II in vascular tissue isolated from the rat, mouse, dog, pig, marmoset and cynomolgus monkey. Br J Pharmacol. 2000;131(7):1262–1274. doi:10.1038/sj.bjp.0703690 View Source
• [3] Camarda V, Rizzi A, Calò G, et al. Effects of human urotensin II in isolated vessels of various species; comparison with other vasoactive agents. Naunyn Schmiedebergs Arch Pharmacol. 2002;365(2):141–149. doi:10.1007/s00210-001-0503-0 View Source
• [4] Labarrère P, Chassaing G, Zajac JM, Llorens-Cortes C, Roques BP. Structure–activity relationships of human urotensin II and related analogues on rat aortic ring contraction. J Enzyme Inhib Med Chem. 2003;18(2):111–118. doi:10.1080/1475636031000093523 View Source